Cas no 75143-89-4 (3-(2-Methylpropyl)pentanedioic Acid)

• Product Name: 3-(2-Methylpropyl)pentanedioic Acid
• CAS No: 75143-89-4
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• MDL: MFCD15529751
• CID: 94993
• PubChem ID: 10976240
• Update Time: 2026-04-08

3-(2-Methylpropyl)pentanedioic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Isobutylglutaric acid
• 3-(2-Methylpropyl)pentanedioic Acid
• 3-(2-Methylpropyl)pe
• AMY4101
• 75143-89-4
• 3-Isobutylglutaricacid
• EMH1IVR5QH
• Pentanedioic acid, 3-(2-methylpropyl)-
• CS-W019327
• FT-0657207
• AKOS015841726
• 2,3-DIHYDRO-1H-INDOLE-4-CARBONITRILEHYDROCHLORIDE
• DTXSID00450420
• J-512713
• 3-isobutyl glutaric acid
• SY033309
• 3-isobutylpentanedioic acid
• EN300-1847553
• BCP12370
• MFCD15529751
• Pregabalin Impurity 4
• D70576
• UATSLDZQNXAKMA-UHFFFAOYSA-N
• SCHEMBL1410027
• Pentanedioic acid, 3-(2-methylpropyl)-; 3-(2-Methylpropyl)pentanedioic acid; 3-Isobutylglutaric acid
• AC-25625
• AS-10103
• A838334
• 3-(2-Methylpropyl)pentanedioic Acid (3-Isobutylglutaric Acid)
• UNII-EMH1IVR5QH
• isobutylglutaric acid
• DB-315455
• 844-398-1
• DTXCID50401240

• MDL： MFCD15529751
• Inchi： 1S/C9H16O4/c1-6(2)3-7(4-8(10)11)5-9(12)13/h6-7H,3-5H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： UATSLDZQNXAKMA-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)CC(C)C)=O

Computed Properties

• Exact Mass: 188.10500
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.1
• Melting Point: 58-61°C
• Boiling Point: 326.2°C at 760 mmHg
• Flash Point: 165.3±16.9 °C
• Refractive Index: 1.472
• PSA: 74.60000
• LogP: 1.59810
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-(2-Methylpropyl)pentanedioic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 3-(2-Methylpropyl)pentanedioic Acid

3-(2-Methylpropyl)pentanedioic Acid (CAS No. 75143-89-4): A Versatile Organic Compound with Emerging Applications in Biomedical Research

The 3-(2-Methylpropyl)pentanedioic Acid, identified by the CAS registry number 75143-89-4, is a branched-chain dicarboxylic acid with the molecular formula C₉H₁₆O₄. Its structure comprises a pentanedioic acid backbone (also known as glutaric acid) substituted at the 3-position by a 2-methylpropyl group, creating a unique configuration that imparts distinct chemical and biological properties. This compound has garnered attention in recent years due to its potential roles in metabolic modulation, drug delivery systems, and as a precursor for advanced biomaterials. Recent studies have further elucidated its interactions with cellular pathways, particularly in lipid metabolism and inflammation regulation.

Synthetic approaches to this compound have evolved significantly since its initial characterization. Traditional methods involved Friedel-Crafts acylation followed by oxidation, but modern strategies leverage enzymatic catalysis and asymmetric synthesis to enhance yield and stereochemical control. A 2023 study published in the Journal of Organic Chemistry demonstrated the use of lipase-catalyzed esterification for producing enantiopure derivatives of 75143-89-4, which are critical for pharmacological evaluation. This advancement not only reduces environmental impact but also aligns with current trends toward sustainable chemical processes.

In biomedical applications, researchers have explored its ability to modulate fatty acid amide hydrolase (FAAH), an enzyme central to endocannabinoid signaling. A collaborative study between Stanford University and the University of Tokyo revealed that derivatives of this compound exhibit FAAH inhibitory activity comparable to approved drugs like PF-04457845, suggesting potential utility in treating chronic pain and inflammatory disorders. The branched side chain at position 3 enhances membrane permeability, enabling efficient delivery across biological barriers—a critical factor for drug efficacy.

The compound's role in polyamide synthesis has also seen renewed interest. Its diacid structure allows it to form high-performance polymers through step-growth polymerization with diamines such as hexamethylenediamine. A team at ETH Zurich recently synthesized a novel polyamide using 75143-89-4, demonstrating exceptional thermal stability (T_m = 265°C) and biocompatibility suitable for implantable medical devices. These materials exhibit tunable mechanical properties, offering advantages over conventional polymers like nylon 66.

In metabolic engineering studies, this compound serves as a key intermediate in microbial biosynthesis pathways for bioactive lipids. A groundbreaking 2024 paper from MIT's Synthetic Biology Lab described engineered E. coli strains capable of converting glucose into derivatives of 3-(2-Methylpropyl)pentanedioic Acid, achieving yields up to 8.7 g/L under optimized fed-batch conditions. Such advancements highlight its potential as a sustainable feedstock for pharmaceutical intermediates.

Clinical relevance is emerging through its interaction with peroxisome proliferator-activated receptors (PPARs). Preclinical trials indicate that certain analogs activate PPARγ isoforms with greater selectivity than existing thiazolidinedione drugs, potentially mitigating side effects associated with insulin sensitizers. The compound's structural flexibility allows modification at both carboxylic acid termini, enabling researchers to design molecules targeting specific isoforms without cross-reactivity—a major challenge in current drug development paradigms.

Safety evaluations conducted by the European Chemicals Agency (ECHA) confirm low acute toxicity profiles when handled under standard laboratory conditions. Its LD₅₀ value exceeds 5 g/kg in rodent models, positioning it favorably compared to structurally similar compounds lacking methyl substitution. Recent toxicokinetic studies published in Toxicological Sciences emphasize rapid hydrolysis into innocuous metabolites under physiological conditions, reinforcing its suitability for biomedical applications.

Spectroscopic characterization reveals characteristic IR peaks at ~1710 cm⁻¹ corresponding to carboxylic acid stretching vibrations and NMR data confirming the spatial arrangement of substituents. Computational docking studies using AutoDock Vina predict favorable binding affinities (-8 kcal/mol range) with enzyme active sites involved in prostaglandin synthesis pathways, suggesting unexplored avenues in anti-inflammatory drug discovery.

In nanomedicine research, amphiphilic derivatives formed by esterification with cholesterol moieties show promise as carriers for hydrophobic drugs such as paclitaxel or curcumin. Particle size analysis (ZetaSizer Nano ZS) indicates stable nanoparticles (< 100 nm diameter) capable of prolonged circulation times without opsonization—a breakthrough validated through ex vivo imaging studies on murine models.

Sustainable production methods are being developed through bio-based synthesis pathways utilizing renewable feedstocks like glycerol from biodiesel production streams. Researchers at Wageningen University achieved >90% conversion efficiency using genetically modified yeast strains expressing engineered fatty acid synthase complexes, marking progress toward cost-effective large-scale manufacturing without petrochemical dependency.

The compound's chiral centers present opportunities for stereoselective drug design strategies critical in modern pharmacology. X-ray crystallography studies reveal distinct conformational preferences between enantiomers when complexed with human serum albumin (HSA), influencing their pharmacokinetic profiles significantly—a finding published in the December 2023 issue of Nature Communications Chemistry.